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Compound of Interest

Compound Name: 10-Nonadecanol
CAS No.: 16840-84-9
Cat. No.: B101355
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and experimental protocols for the use of
10-Nonadecanol, a secondary fatty alcohol. The information is intended for researchers in
natural product chemistry, analytical chemistry, and drug development.

Application: Analytical Standard for GC-MS Analysis
of Natural Products

Introduction:

10-Nonadecanol is a long-chain fatty alcohol that has been identified as a metabolite in
various plants.[1] Due to its defined chemical structure and properties, it can serve as a
valuable analytical standard for the identification and quantification of similar compounds in
complex mixtures, such as plant extracts or microbial broths, using Gas Chromatography-Mass
Spectrometry (GC-MS). The use of a pure standard allows for accurate determination of
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retention times and mass fragmentation patterns, which are crucial for the unambiguous
identification of analytes.

Data Presentation:

The following table summarizes the key physicochemical properties and GC-MS data for 10-
Nonadecanol, which are essential for its use as an analytical standard.

Property Value Reference
Molecular Formula C19H400 [1][2]
Molecular Weight 284.52 g/mol [2]

CAS Number 16840-84-9 [11[2]
IUPAC Name nonadecan-10-ol [1][2]

N , 344.0 to 345.0 °C @ 760.00
Boiling Point ) [3]
mm Hg (estimated)

GC-MS m/z Top Peak 83 [1]

GC-MS m/z 2nd Highest Peak 55 [1]

GC-MS m/z 3rd Highest Peak Not specified in search results

Experimental Protocol: Identification of Long-Chain Alcohols in a Plant Extract using 10-
Nonadecanol as a Standard

Objective: To identify the presence of 10-Nonadecanol and other long-chain alcohols in a plant
extract using GC-MS.

Materials:
e 10-Nonadecanol standard (=95% purity)
e Plant material (e.g., leaves, roots)

e Solvents: Hexane, Ethyl acetate (HPLC grade)
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e Anhydrous sodium sulfate

e Rotary evaporator

o GC-MS system with a suitable capillary column (e.g., non-polar)

Procedure:

e Preparation of 10-Nonadecanol Standard Solution:

o Accurately weigh 10 mg of 10-Nonadecanol.

o Dissolve in 10 mL of hexane to prepare a 1 mg/mL stock solution.

o Perform serial dilutions to prepare working standards of 1, 5, 10, 25, and 50 pg/mL.

o Extraction of Plant Material:

o

Air-dry the plant material and grind it into a fine powder.

[¢]

Macerate 100 g of the powdered plant material with 500 mL of a hexane:ethyl acetate
mixture (1:1 v/v) for 48 hours at room temperature.

[¢]

Filter the extract and concentrate the solvent using a rotary evaporator at 40°C.

[¢]

Dry the crude extract over anhydrous sodium sulfate.

e GC-MS Analysis:

o Set up the GC-MS instrument with the following (example) parameters:

Injector Temperature: 250°C

Oven Program: Start at 70°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold
for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Transfer Line Temperature: 290°C
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= |on Source Temperature: 230°C

= Mass Range: m/z 40-600

o Inject 1 pL of each working standard solution to establish the retention time and mass
spectrum of 10-Nonadecanol.

o Inject 1 pL of the redissolved plant extract (e.g., 1 mg/mL in hexane).
o Data Analysis:

o Compare the retention time and mass fragmentation pattern of the peaks in the plant
extract chromatogram with those of the 10-Nonadecanol standard.

o A match in both retention time and mass spectrum provides a positive identification.
o Utilize the NIST library to tentatively identify other related long-chain alcohols.[2]

Experimental Workflow:

Sample Preparation

Data Interpretation

Prepare Plant Extract

Compare Retention Time 3

and Mass Spectra Identify Compounds

GC-MS Analysis

Prepare 10-Nonadecanol
Standard Solutions

Click to download full resolution via product page

Workflow for GC-MS analysis of plant extracts using 10-Nonadecanol.

Application: Investigation of Potential Anti-
inflammatory Activity
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Introduction:

While specific biological activities of 10-Nonadecanol are not extensively documented, a
computational study has suggested that "Nonadecanol” (isomer unspecified) may exhibit anti-
inflammatory properties by docking to the active sites of cyclooxygenase-2 (COX-2) and
inducible nitric oxide synthase (iNOS).[4] This suggests a potential therapeutic application for
10-Nonadecanol that warrants further experimental investigation. The following protocol is a
proposed in vitro experiment to validate these in silico findings.

Data Presentation:

Researchers can use the following table to record and compare the inhibitory effects of 10-
Nonadecanol on COX-2 and iNOS activity.

Concentrati % COX-2 ICs0 (uM) for % INOS ICs0 (M) for

Compound o . .
on (pM) Inhibition COX-2 Inhibition iNOS

10-

Nonadecanol

10

50

100

Positive

Control

(e.qg.,
Celecoxib for
COX-2)

(e.g., L-NIL
for INOS)

Vehicle

Control

(e.g., DMSO)
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Experimental Protocol: In Vitro Inhibition of COX-2 and iNOS

Objective: To determine the inhibitory effect of 10-Nonadecanol on the activity of COX-2 and
the expression of INOS in a cell-based assay.

Materials:

e 10-Nonadecanol (=95% purity)
 Lipopolysaccharide (LPS)

e Murine macrophage cell line (e.g., RAW 264.7)
e Cell culture medium (e.g., DMEM), fetal bovine serum (FBS), and antibiotics
e COX-2 inhibitor screening assay kit

 Nitric oxide assay kit (Griess Reagent)

o Cell lysis buffer

e Protein assay kit (e.g., BCA)

Procedure:

e Cell Culture and Treatment:

o Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a 5% CO:z incubator.

o Seed cells in 96-well plates at a density of 1 x 10° cells/well and allow them to adhere
overnight.

o Pre-treat the cells with various concentrations of 10-Nonadecanol (e.g., 1, 10, 50, 100
MM) or a vehicle control (e.g., DMSO) for 1 hour.

¢ Induction of Inflammation:
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o Induce inflammation by adding LPS (1 pg/mL) to the wells (except for the negative control)
and incubate for 24 hours.

o Measurement of Nitric Oxide (iNOS activity):
o After incubation, collect the cell culture supernatant.

o Measure the amount of nitrite, a stable product of nitric oxide, using the Griess reagent
according to the manufacturer's instructions.

o Calculate the percentage of nitric oxide inhibition relative to the LPS-treated control.
o Measurement of COX-2 Activity:

o Wash the cells with PBS and lyse them using a suitable lysis buffer.

o Determine the protein concentration of the cell lysates.

o Measure the COX-2 activity in the cell lysates using a commercial COX-2 inhibitor
screening assay kit, following the manufacturer's protocol.

o Calculate the percentage of COX-2 inhibition relative to the LPS-treated control.
e Data Analysis:

o Calculate the ICso values for both INOS and COX-2 inhibition using non-linear regression

analysis.
Signaling Pathway Diagram:

The following diagram illustrates the hypothetical anti-inflammatory mechanism of 10-
Nonadecanol based on the in-silico study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101355/docs#application-notes-and-protocols-for-10-
nonadecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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